Cas no 99055-83-1 (4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline)

• Product Name: 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline
• CAS No: 99055-83-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD01599171
• CID: 1991823
• PubChem ID: 12056868
• Update Time: 2025-10-29

4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• G28265
• EN300-95301
• AKOS005060927
• 4-(5-Ethyl-1,3,4-oxadiazol-2-yl)benzenamine
• Z440640480
• DTXSID401260922
• 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline
• SCHEMBL7260633
• F2135-0752
• 99055-83-1
• CS-0264915
• CCG-339692

• MDL： MFCD01599171
• Inchi： 1S/C10H11N3O/c1-2-9-12-13-10(14-9)7-3-5-8(11)6-4-7/h3-6H,2,11H2,1H3
• InChI Key： WJPFPDSWCZPQPI-UHFFFAOYSA-N
• SMILES： O1C(CC)=NN=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 189.090211983Da
• Monoisotopic Mass: 189.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline

Comprehensive Overview of 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline (CAS No. 99055-83-1): Properties, Applications, and Industry Insights

4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline, with the CAS number 99055-83-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both an aniline moiety and an oxadiazole ring in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "oxadiazole derivatives," "aniline-based compounds," and "CAS 99055-83-1 applications" to explore its potential.

The growing interest in 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline is driven by its potential applications in drug discovery and material science. Recent studies highlight its role as a building block for antimicrobial agents and anticancer drugs, aligning with the global demand for novel therapeutics. Searches for "oxadiazole in medicinal chemistry" and "aniline derivatives in drug design" reflect this trend. Additionally, its thermal stability and electronic properties make it a candidate for organic electronics, a field gaining traction due to the rise of flexible and sustainable technologies.

From a synthetic perspective, CAS 99055-83-1 is often prepared via cyclization reactions involving hydrazide precursors. Its molecular formula (C10H11N3O) and molecular weight (189.22 g/mol) are frequently queried by chemists optimizing reaction conditions. The compound's solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and its melting point (reported between 150–160°C) are critical for laboratory handling. Users searching for "synthesis of 5-ethyl-1,3,4-oxadiazole aniline" or "purification methods for CAS 99055-83-1" will find such details invaluable.

Environmental and regulatory considerations are also pivotal. While 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline is not classified as hazardous under major chemical inventories, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. Queries like "safety data for oxadiazole compounds" or "handling aniline derivatives" underscore the need for accessible safety information. Furthermore, the compound's biodegradability and eco-toxicity profiles are areas of ongoing research, particularly as industries prioritize green chemistry principles.

In the agrochemical sector, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)aniline is explored for its potential as a pesticide intermediate. Its structural features may contribute to modes of action against pests while minimizing environmental persistence. Searches for "oxadiazole in crop protection" or "novel agrochemical intermediates" align with this application. The compound's compatibility with nanotechnology—such as nanoparticle-based delivery systems—is another emerging topic, resonating with trends in precision agriculture.

Looking ahead, the demand for CAS 99055-83-1 is expected to rise, driven by interdisciplinary innovations. Whether in pharmaceuticals, materials science, or agrochemicals, this compound exemplifies the synergy between molecular design and industrial relevance. For researchers, staying updated on "latest oxadiazole patents" or "aniline derivative market trends" will be key to leveraging its full potential.